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Compound of Interest

Compound Name: Dantrolene Sodium

Cat. No.: B1669809 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Dantrolene sodium is a postsynaptic muscle relaxant primarily known for its ability to reduce

excitation-contraction coupling in muscle cells.[1][2] Its mechanism of action involves the

inhibition of calcium (Ca²⁺) ion release from the sarcoplasmic reticulum (SR) by antagonizing

ryanodine receptors (RyR).[2][3][4] Dantrolene shows a preference for RyR1 and RyR3

isoforms over RyR2, which explains its selective effect on skeletal muscle with minimal impact

on cardiac muscle.[1][5][6] This specificity makes dantrolene an invaluable tool for in vitro

research in areas such as calcium signaling, neuroprotection, and malignant hyperthermia.[1]

[6]

Due to its poor aqueous solubility, proper preparation of dantrolene sodium stock solutions is

critical for experimental accuracy and reproducibility.[5][7] These application notes provide a

comprehensive protocol for dissolving, storing, and using dantrolene sodium in cell culture

experiments.

Data Presentation: Physicochemical Properties
The following tables summarize the key quantitative data for the effective preparation and

storage of dantrolene sodium solutions.

Table 1: Solubility of Dantrolene Sodium
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Solvent
Maximum
Concentration

Notes Citations

DMSO 2 - 14 mg/mL

Solubility can vary.
Use fresh,
anhydrous DMSO
as moisture can
decrease solubility.
Warming to 37°C
can aid dissolution.

[1][7][8][9]

DMF ~10 - 12.5 mg/mL

An alternative organic

solvent for creating

high-concentration

stock solutions.

[1][8][10][11]

| Aqueous Buffers | Sparingly Soluble (~0.5 mg/mL) | For aqueous solutions, first dissolve in

DMF, then dilute with the buffer (e.g., 1:1 DMF:PBS). Aqueous solutions are not recommended

for storage. |[1][8][10] |

Table 2: Stability and Storage of Dantrolene Sodium

Form
Storage
Temperature

Stability
Period

Notes Citations

Crystalline Solid -20°C ≥ 2-4 years
Store
protected from
light.

[1][8][10]

Stock Solution in

DMSO/DMF
-20°C Up to 3 months

Aliquot into

single-use vials

to avoid freeze-

thaw cycles.

[1][5]

Stock Solution in

DMSO/DMF
-80°C Up to 1 year

Recommended

for longer-term

storage.

[1]
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| Aqueous Solution | Room Temperature (20-25°C) | ~6 hours | Must be prepared fresh before

each experiment. Protect from light. |[5][12] |

Experimental Protocols
This protocol describes the most common method for preparing a dantrolene sodium stock

solution for cell culture applications.

Materials:

Dantrolene sodium powder (MW: 336.2 g/mol for sodium salt)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical tubes (e.g., 1.5 mL or 15 mL)

Analytical balance

0.22 µm syringe filter

Sterile syringes

Sterile, light-protecting cryovials for aliquots

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibration: Before opening, allow the vial of dantrolene sodium powder to reach room

temperature to prevent moisture condensation.[1]

Calculation: Calculate the mass of dantrolene sodium required for your desired stock

concentration and volume.

Example for 1 mL of a 10 mM stock:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 336.2 mg/mmol = 3.362 mg
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Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the calculated

amount of dantrolene sodium powder and transfer it to a sterile conical tube.[1]

Dissolution: Add the calculated volume of anhydrous DMSO to the tube.[1] Vortex gently or

warm the solution slightly (e.g., in a 37°C water bath) until the powder is completely

dissolved and the solution is clear.[7]

Sterilization: To ensure sterility for cell culture, filter the stock solution through a 0.22 µm

syringe filter into a new sterile tube.[1] This step is crucial to remove any potential microbial

contamination.

Aliquoting and Storage: Dispense the filtered stock solution into single-use, sterile, light-

protecting cryovials.[1] This minimizes the risk of contamination and degradation from

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 3 months or at -80°C for up

to one year.[1][5]

This protocol describes how to dilute the concentrated stock solution into your culture medium

for treating cells.

Procedure:

Thawing: Thaw a single aliquot of the frozen dantrolene sodium stock solution at room

temperature.[1]

Dilution: Directly dilute the stock solution into pre-warmed cell culture medium to achieve the

final desired concentration. Mix gently but thoroughly by swirling or pipetting.

Example for preparing 10 mL of 10 µM working solution from a 10 mM stock:

This is a 1:1000 dilution.

Volume of stock = (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL

Add 10 µL of the 10 mM stock solution to 10 mL of culture medium.

Vehicle Control: It is critical to include a vehicle control in your experiments. Prepare a

control medium containing the same final concentration of DMSO as your highest dantrolene
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dose (typically ≤ 0.1%) to account for any solvent-induced effects.[7][12]

Application: Add the final working solution (or vehicle control medium) to your cells and

incubate for the desired experimental duration.

Safety Precautions:

Dantrolene sodium should be handled as a hazardous compound.[1]

Always consult the Safety Data Sheet (SDS) before use.

Wear appropriate PPE to avoid ingestion, inhalation, and contact with skin and eyes.[1]
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Caption: Workflow for preparing Dantrolene Sodium stock and working solutions.
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Caption: Dantrolene's inhibition of RyR1-mediated Ca²⁺ release from the SR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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